![molecular formula C10H9FN2 B2761363 3-Cyclopropyl-7-fluoro-1H-indazole CAS No. 1360931-62-9](/img/structure/B2761363.png)
3-Cyclopropyl-7-fluoro-1H-indazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of 1H-indazole, a similar compound, has been studied extensively. A new practical synthesis of 1H-indazole was presented where a previous mechanism for the cyclization step was proved to be nonfeasible and a hydrogen bond propelled mechanism was proposed . The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .
Molecular Structure Analysis
Indazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .
Chemical Reactions Analysis
The strategies for the synthesis of 1H- and 2H-indazoles include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .
Physical And Chemical Properties Analysis
The molecular weight of “3-Cyclopropyl-7-fluoro-1H-indazole” is 176.194. More detailed physical and chemical properties are not available in the search results.
Scientific Research Applications
Synthesis and Structural Analysis
An indazole derivative related to 3-Cyclopropyl-7-fluoro-1H-indazole, specifically 1-(3-amino-4-morpholino-1H-indazole-1-carbonyl)-N-phenylcyclopropane-1-carboxamide, has been synthesized and characterized through spectro-elemental characterizations and single-crystal X-ray analysis. The study utilized density functional theory (DFT) for comparing optimized geometric bond lengths and bond angles with X-ray diffraction values, highlighting the importance of DFT in understanding molecular structures and reaction sites (Lu et al., 2020).
Organic Synthesis and Functional Materials Development
A strategy employing palladium-catalyzed oxidative C-H/C-H cross-coupling of electron-deficient 2H-indazoles with electron-rich heteroarenes was proposed to construct a large library of donor-acceptor-type biheteroaryl fluorophores, named Indazo-Fluors. These fluorophores exhibit tunable emissions, high quantum yields, and are potential candidates for in vivo mitochondria imaging, showcasing an application in developing photostable NIR probes for biological research (Cheng et al., 2016).
Medicinal Chemistry and Drug Discovery
A derivative of this compound, N-[1-(3-fluoropropyl)azetidin-3-yl]-6-[(6S,8R)-8-methyl-7-(2,2,2-trifluoroethyl)-6,7,8,9-tetrahydro-3H-pyrazolo[4,3-f]isoquinolin-6-yl]pyridin-3-amine (AZD9833), was identified as a highly potent selective estrogen receptor degrader (SERD) and antagonist. This compound demonstrated significant in vitro activity in mouse xenograft models, leading to its progression into clinical trials for the treatment of ER+ breast cancer (Scott et al., 2020).
Chemical Biology and Fluorescence Imaging
Strain-promoted click chemistry of nucleosides and nucleotides with azido groups directly attached to the purine and pyrimidine rings with various cyclooctynes resulted in efficient formation of fluorescent, light-up, triazole products. These novel triazole adducts, inducing fluorescence properties, were used for direct imaging in MCF-7 cancer cells, demonstrating the utility of these compounds for dynamic measuring and tracking of signaling events inside living cells (Zayas et al., 2015).
Mechanism of Action
While the specific mechanism of action for “3-Cyclopropyl-7-fluoro-1H-indazole” is not available, indazole-containing heterocyclic compounds have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents . They can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .
Safety and Hazards
While specific safety data for “3-Cyclopropyl-7-fluoro-1H-indazole” is not available, a similar compound, “7-FLUORO INDAZOLE”, has a safety data sheet available . It is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to use only outdoors or in a well-ventilated area .
Future Directions
Indazole-containing heterocyclic compounds have a wide variety of medicinal applications . Much effort has been spent in recent years to develop synthetic approaches to indazoles . The future directions could involve further exploration of the medicinal applications of these compounds and the development of new synthetic approaches.
properties
IUPAC Name |
3-cyclopropyl-7-fluoro-2H-indazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9FN2/c11-8-3-1-2-7-9(6-4-5-6)12-13-10(7)8/h1-3,6H,4-5H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWHZIROIPYRDPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=C3C=CC=C(C3=NN2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9FN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.